Cas no 2171149-59-8 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid
• CAS No: 2171149-59-8
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6166909
• PubChem ID: 165552449
• Update Time: 2025-05-20

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid
• 2171149-59-8
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]benzoic acid
• EN300-1484705

• Inchi： 1S/C28H28N2O5/c1-28(2,3)24(25(31)29-18-10-8-9-17(15-18)26(32)33)30-27(34)35-16-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h4-15,23-24H,16H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
• InChI Key： UCKDEYNIQIRIRQ-DEOSSOPVSA-N
• SMILES： O(C(N[C@@H](C(NC1C=CC=C(C(=O)O)C=1)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid

Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid (CAS No. 2171149-59-8)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid, identified by its CAS number 2171149-59-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, an amino group modified with a methoxycarbonyl moiety, and a chiral 2R configuration at the secondary amine position. The presence of a fluorenylmethoxycarbonyl group further enhances its molecular complexity, making it a promising candidate for various biochemical and pharmacological applications.

The structural design of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid is meticulously crafted to optimize its interactions with biological targets. The benzoic acid moiety is well-known for its role in drug design due to its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for binding affinity and specificity. The methoxycarbonyl group not only contributes to the solubility and stability of the compound but also serves as a site for further functionalization, enabling the synthesis of derivatives with tailored properties.

The chiral center at the 2R position introduces stereochemical diversity, which is a critical factor in determining the pharmacological activity of many drugs. The 3,3-dimethylbutanamido group provides additional steric bulk and hydrophobicity, influencing the compound's solubility profile and metabolic stability. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery programs.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, neurodegeneration, and cancer. 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid has been investigated for its potential role in these areas due to its unique structural characteristics. Preliminary studies suggest that this compound may exhibit inhibitory effects on key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to interact with specific protein targets has led researchers to explore its potential in treating neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The fluorenylmethoxycarbonyl (Fmoc) group in 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid is particularly noteworthy for its applications in peptide synthesis. Fmoc chemistry is widely used in solid-phase peptide synthesis due to the high reactivity and stability of the Fmoc group under mild conditions. This makes the compound a valuable intermediate in the synthesis of peptidomimetics and other bioactive molecules.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of complex molecules like 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid. Molecular docking studies have revealed potential binding interactions with enzymes such as COX-2 and LOX enzymes, which are implicated in inflammatory diseases. These computational findings have guided experimental efforts to optimize the compound's potency and selectivity.

The synthesis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chiral center at the 2R position is particularly challenging and often requires advanced asymmetric synthesis techniques. However, recent developments in catalytic asymmetric methods have made it possible to achieve high enantioselectivity during synthesis, ensuring the production of optically pure compounds.

The benzoic acid derivative has also been explored for its potential antimicrobial properties. Studies have shown that compounds with similar structural motifs can inhibit the growth of various bacterial strains by disrupting essential cellular processes. The presence of multiple functional groups in 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid may contribute to its broad-spectrum antimicrobial activity.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobenzoic acid (CAS No. 2171149-59-8) represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse biological activities. Ongoing research continues to uncover new potential applications for this compound, making it a valuable asset in drug discovery efforts aimed at addressing various human diseases.